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Compound of Interest

Compound Name: CST967

Cat. No.: B15135684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of CST967, a

potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the

degradation of Ubiquitin-Specific Protease 7 (USP7). This document outlines the solubility

characteristics of CST967, its mechanism of action, and comprehensive protocols for its

application in various in vitro assays.

Introduction to CST967
CST967 is a bifunctional molecule that recruits USP7 to an E3 ubiquitin ligase, leading to the

ubiquitination and subsequent proteasomal degradation of USP7.[1][2] USP7 is a

deubiquitinating enzyme that has been implicated in the progression of several cancers due to

its role in stabilizing oncoproteins and negative regulators of tumor suppressors, such as

MDM2, which in turn targets the tumor suppressor p53 for degradation.[3][4] By degrading

USP7, CST967 can lead to the destabilization of MDM2, resulting in the accumulation and

activation of p53, which can trigger apoptosis in cancer cells.[3]

Solubility and Preparation of Stock Solutions
Proper dissolution and storage of CST967 are critical for obtaining reliable and reproducible

results in in vitro experiments.

Table 1: Solubility of CST967
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 100 107.87

Requires sonication

for complete

dissolution. It is

recommended to use

newly opened,

anhydrous DMSO as

the compound is

hygroscopic.[1]

Protocol 1: Preparation of CST967 Stock Solution

Reagent Preparation:

CST967 (Molecular Weight: 927.05 g/mol )[1]

Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

To prepare a 10 mM stock solution, add 1.0787 mL of DMSO to 1 mg of CST967.[1]

Vortex the solution briefly.

Place the vial in an ultrasonic water bath and sonicate until the solid is completely

dissolved.[1]

Visually inspect the solution to ensure there are no undissolved particles.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

For long-term storage (up to 6 months), store the aliquots at -80°C, protected from light.[1]
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For short-term storage (up to 1 month), store at -20°C, protected from light.[1]

Mechanism of Action and Signaling Pathway
CST967 functions as a PROTAC, inducing the degradation of USP7. This initiates a signaling

cascade that impacts the p53 pathway, a critical regulator of cell cycle and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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